2-{[(1,3-dioxooctahydro-2H-isoindol-2-yl)acetyl]amino}benzoic acid

• IUPAC Name: 2-[[2-(1,3-dioxo-3a,4,5,6,7,7a-hexahydroisoindol-2-yl)acetyl]amino]benzoic acid
• InChI: InChI=1S/C17H18N2O5/c20-14(18-13-8-4-3-7-12(13)17(23)24)9-19-15(21)10-5-1-2-6-11(10)16(19)22/h3-4,7-8,10-11H,1-2,5-6,9H2,(H,18,20)(H,23,24)
• InChI Key: KAEXJJMMNBOFHI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2C(C1)C(=O)N(C2=O)CC(=O)NC3=CC=CC=C3C(=O)O
• Molecular Formula: C17H18N2O5
• Molecular Weight: 330.33 g/mol
• Solubility: >49.6 [ug/mL] (The mean of the results at pH 7.4)

Description

2-{[(1,3-dioxooctahydro-2H-isoindol-2-yl)acetyl]amino}benzoic acid, also known as DIBA, is a chemical compound that has been widely studied for its potential use in scientific research. DIBA has been found to have a range of biochemical and physiological effects, and its mechanism of action has been the subject of much investigation. In

Mechanism of Action

2-{[(1,3-dioxooctahydro-2H-isoindol-2-yl)acetyl]amino}benzoic acid has been found to bind to the integrase binding domain of LEDGF/p75, thereby preventing the interaction between LEDGF/p75 and HIV-1 integrase. This leads to the inhibition of viral integration and replication. 2-{[(1,3-dioxooctahydro-2H-isoindol-2-yl)acetyl]amino}benzoic acid has also been found to inhibit the activity of the transcription factor Sp1, which is involved in the regulation of gene expression.
Biochemical and physiological effects:
2-{[(1,3-dioxooctahydro-2H-isoindol-2-yl)acetyl]amino}benzoic acid has been found to have a range of biochemical and physiological effects, including the inhibition of HIV-1 replication, the inhibition of Sp1 activity, and the induction of apoptosis in cancer cells. 2-{[(1,3-dioxooctahydro-2H-isoindol-2-yl)acetyl]amino}benzoic acid has also been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[(1,3-dioxooctahydro-2H-isoindol-2-yl)acetyl]amino}benzoic acid in lab experiments is its specificity for LEDGF/p75 and Sp1, which allows for the investigation of the role of these proteins in various biological processes. However, one limitation of using 2-{[(1,3-dioxooctahydro-2H-isoindol-2-yl)acetyl]amino}benzoic acid is its potential toxicity, which may limit its use in certain experimental systems.

Future Directions

Future research on 2-{[(1,3-dioxooctahydro-2H-isoindol-2-yl)acetyl]amino}benzoic acid could focus on the development of more potent and selective inhibitors of LEDGF/p75 and Sp1, as well as the investigation of the role of these proteins in various biological processes. Other areas of research could include the investigation of 2-{[(1,3-dioxooctahydro-2H-isoindol-2-yl)acetyl]amino}benzoic acid's potential use as an antiviral agent and its potential therapeutic applications in cancer and inflammatory diseases.

Scientific Research Applications

2-{[(1,3-dioxooctahydro-2H-isoindol-2-yl)acetyl]amino}benzoic acid has been used in various scientific research applications, including the study of protein-protein interactions, the development of antiviral agents, and the investigation of the role of transcription factors in gene expression. 2-{[(1,3-dioxooctahydro-2H-isoindol-2-yl)acetyl]amino}benzoic acid has been found to inhibit the interaction between the HIV-1 integrase and the human lens epithelium-derived growth factor (LEDGF/p75), which is essential for the integration of the viral genome into the host cell DNA. This makes 2-{[(1,3-dioxooctahydro-2H-isoindol-2-yl)acetyl]amino}benzoic acid a potential candidate for the development of antiviral agents.